Cas no 104421-21-8 (Dup-721)

• Product Name: Dup-721
• CAS No: 104421-21-8
• Molecular Formula: C₁₄H₁₆N₂O₄
• Molecular Weight: 276.28784
• CID: 145914
• PubChem ID: 9882056

Dup-721 Properties

Names and Identifiers

• Acetamide,N-[[(5S)-3-(4-acetylphenyl)-2-oxo-5-oxazolidinyl]methyl]-
• 4-acetylphenyloxooxazolidinylmethylacetamide
• Acetamide, N-((3-(4-acetylphenyl)-2-oxo-5-oxazolidinyl)methyl)-, (S)-
• Dup 721
• Dup-721
• N-{[3-(4-acetylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}acetamide
• CS-0226367
• CHEMBL6462
• MS-23925
• N-[[(5S)-3-(4-Acetylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• AKOS030565897
• (S)-N-((3-(4-acetylphenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
• 104421-21-8
• SCHEMBL4402113
• EX-A5431
• G15991
• DA-63056

• InChIKey： POXUJOYUVLWPQN-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H16N2O4/c1-9(17)11-3-5-12(6-4-11)16-8-13(20-14(16)19)7-15-10(2)18/h3-6,13H,7-8H2,1-2H3,(H,15,18)
• SMILES： C(C1C=CC(N2CC(CNC(=O)C)OC2=O)=CC=1)(=O)C

Computed Properties

• Exact Mass: 276.11108
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 276.11100700g/mol
• Heavy Atom Count: 20
• Complexity: 402
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.71